Cas no 1584652-40-3 ((2S,4R)-4-Fluoropyrrolidine-2-carbonitrile)

• Product Name: (2S,4R)-4-Fluoropyrrolidine-2-carbonitrile
• CAS No: 1584652-40-3
• MF: C₅H₇FN₂
• MW: 114.120884180069
• CID: 4756314
• Update Time: 2025-08-05

(2S,4R)-4-Fluoropyrrolidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-Fluoropyrrolidine-2-carbonitrile

• Inchi： 1S/C5H7FN2/c6-4-1-5(2-7)8-3-4/h4-5,8H,1,3H2/t4-,5+/m1/s1
• InChI Key： HHFUFGKACHWIAV-UHNVWZDZSA-N
• SMILES： F[C@H]1CN[C@H](C#N)C1

Computed Properties

• Exact Mass: 114.059326g/mol
• Monoisotopic Mass: 114.059326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35.8
• Molecular Weight: 114.12g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (2S,4R)-4-Fluoropyrrolidine-2-carbonitrile

(2S,4R)-4-Fluoropyrrolidine-2-carbonitrile: A Comprehensive Overview

(2S,4R)-4-Fluoropyrrolidine-2-carbonitrile, identified by the CAS number 1584652-40-3, is a specialized organic compound with significant applications in the fields of pharmaceuticals and material science. This compound is characterized by its unique stereochemistry, which plays a crucial role in its chemical reactivity and biological activity. The molecule consists of a pyrrolidine ring with a fluorine substituent at the 4-position and a cyano group at the 2-position, creating a structure that is both versatile and highly functional.

The synthesis of (2S,4R)-4-Fluoropyrrolidine-2-carbonitrile involves a series of carefully controlled reactions, often utilizing asymmetric catalysis to achieve the desired stereochemistry. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, making it suitable for use in chiral environments such as drug discovery and asymmetric catalysis.

In terms of applications, (2S,4R)-4-Fluoropyrrolidine-2-carbonitrile has shown promise in the development of novel pharmaceutical agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable tool in medicinal chemistry. For instance, studies have demonstrated its potential as a lead compound in the design of kinase inhibitors and GPCR modulators.

Recent research has also explored the use of (2S,4R)-4-Fluoropyrrolidine-2-carbonitrile in materials science, particularly in the synthesis of advanced polymers and nanoparticles. The compound's ability to act as a chiral building block has led to the creation of enantioselective materials with applications in sensing, catalysis, and drug delivery systems.

The CAS number 1584652-40-3 serves as a unique identifier for this compound within chemical databases, ensuring accurate communication and retrieval of information across scientific communities. This is particularly important given the compound's specialized nature and its role in cutting-edge research.

In conclusion, (2S,4R)-4-Fluoropyrrolidine-2-carbonitrile, CAS No. 1584652-40-3, represents a significant advancement in organic chemistry. Its unique structure, stereochemical properties, and diverse applications make it an essential compound for researchers in various fields. As ongoing studies continue to uncover new potentials for this molecule, its importance in both academic and industrial settings is expected to grow further.